Cas no 117604-27-0 (2-Propenamide, N-(1-phenylethyl)-)

• Product Name: 2-Propenamide, N-(1-phenylethyl)-
• CAS No: 117604-27-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00040692
• CID: 1206906
• PubChem ID: 14643195
• Update Time: 2025-05-20

2-Propenamide, N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(1-phenylethyl)-
• MFCD00040692
• N-(1-Phenyl-ethyl)-acrylamide
• 117604-27-0
• A1-35366
• GP-0567
• N-(1-PHENYLETHYL)PROP-2-ENAMIDE
• AKOS009809476
• N-(1-phenylethyl) acrylamide
• SCHEMBL4415392
• CS-0335145
• D,L-N-(alpha-Phenylethyl)acrylamide
• N-(1-Phenylethyl)acrylamide

• MDL： MFCD00040692
• Inchi： 1S/C11H13NO/c1-3-11(13)12-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,12,13)
• InChI Key： RBVOJZBQNQTPRA-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Propenamide, N-(1-phenylethyl)-

2-Propenamide, N-(1-phenylethyl)- (CAS No. 117604-27-0): A Comprehensive Overview

2-Propenamide, N-(1-phenylethyl)-, also known by its CAS registry number 117604-27-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propenamide, with a specific substitution pattern that imparts unique chemical and physical properties. The N-(1-phenylethyl) group attached to the propenamide backbone introduces aromaticity and enhances the compound's reactivity, making it a valuable precursor in various synthetic pathways.

The molecular structure of 2-propenamide, N-(1-phenylethyl)- consists of a propenamide core, which is a three-carbon chain with an amide functional group at one end. The N-(1-phenylethyl) substituent adds complexity to the molecule by introducing a benzene ring connected via an ethyl chain to the nitrogen atom of the amide group. This substitution not only increases the molecular weight but also enhances the compound's solubility in organic solvents, making it more versatile for laboratory applications.

Recent studies have highlighted the potential of 2-propenamide, N-(1-phenylethyl)- as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of polyamides and co-polymers, which exhibit improved thermal stability and mechanical properties. The compound's ability to undergo various types of polymerization reactions has made it a key player in the development of high-performance polymers for applications in aerospace, automotive industries, and electronics.

In addition to its role in polymer chemistry, 2-propenamide, N-(1-phenylethyl)- has also been investigated for its potential in drug delivery systems. The compound's amphiphilic nature allows it to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. These structures have shown promising results in controlled drug release studies, suggesting that 2-propenamide, N-(1-phenylethyl)- could be utilized in targeted drug delivery systems to enhance therapeutic efficacy.

The synthesis of 2-propenamide, N-(1-phenylethyl)- typically involves a multi-step process that begins with the preparation of the corresponding acid chloride or acid anhydride. This intermediate is then reacted with N-(1-phenylethyl)amine to form the amide bond. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an analytical standpoint, 2-propenamide, N-(1-phenylethyl)- can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its suitability for various applications.

Looking ahead, ongoing research into 2-propenamide, N-(1-phenylethyl)- is focused on expanding its application scope in areas such as biochemistry and nanotechnology. Its unique combination of aromaticity and amide functionality makes it an ideal candidate for exploring novel chemical reactions and material designs.

In conclusion, 2-propenamide, N-(1-phenylethyl)- (CAS No. 117604-27-0) stands out as a versatile compound with significant potential across multiple disciplines. Its role as a precursor in polymer synthesis and drug delivery systems underscores its importance in modern chemistry research. As scientific understanding continues to evolve, this compound is likely to find even more innovative uses that benefit various industries worldwide.